4-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]-N-(3-methylbutyl)benzamide
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Description
4-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]-N-(3-methylbutyl)benzamide is a useful research compound. Its molecular formula is C15H18ClN3O2 and its molecular weight is 307.77 g/mol. The purity is usually 95%.
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Scientific Research Applications
Biological Activities and Applications
1,3,4-oxadiazoles, a class of compounds closely related to 4-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]-N-(3-methylbutyl)benzamide, have been extensively studied for their diverse biological activities. These compounds are recognized for their significant pharmacological properties, which include anti-diabetic, anti-viral, anti-microbial, anticancer, anti-oxidant, anti-parasitic, anti-helminthic, anti-proliferative, anti-convulsant, anti-inflammatory, and antihypertensive activities. The broad spectrum of biological activities is attributed to their ability to interact with different enzymes and receptors through numerous weak interactions, thereby eliciting a variety of bioactivities (Jalhan, Singh, Saini, Sethi, & Jain, 2017).
Therapeutic Worth and Drug Development
The peculiar structural feature of 1,3,4-oxadiazole rings, incorporating pyridine-type nitrogen atoms, facilitates effective binding with different enzymes and receptors in biological systems. This makes 1,3,4-oxadiazole derivatives promising candidates for the development of new medicinal agents. The extensive research and development of 1,3,4-oxadiazole-based compounds highlight their potential in the entire range of medicinal chemistry, including applications in anticancer, antifungal, antibacterial, antitubercular, anti-inflammatory, antineuropathic, antihypertensive, antihistaminic, antiparasitic, antiobesity, and antiviral therapies (Verma, Khan, Akhtar, Alam, Akhter, & Shaquiquzzaman, 2019).
Antitubercular Activity
Particularly, the modification and evaluation of certain 1,3,4-oxadiazole derivatives have demonstrated significant in vitro anti-tubercular activity against various strains of Mycobacterium tuberculosis, showing promise for the rational design of new leads for anti-TB compounds (Asif, 2014).
Antimicrobial Activity
Compounds containing the 1,3,4-oxadiazole ring have exhibited notable antimicrobial activities, including antibacterial, antitubercular, antifungal, antiprotozoal, and antiviral effects. The activity of these compounds often exceeds that of known antibiotics and antimicrobial agents, highlighting their potential as promising new drugs (Glomb & Świątek, 2021).
Properties
IUPAC Name |
4-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]-N-(3-methylbutyl)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18ClN3O2/c1-10(2)7-8-17-15(20)12-5-3-11(4-6-12)14-18-13(9-16)21-19-14/h3-6,10H,7-9H2,1-2H3,(H,17,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXZXPPBPFAEWMS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCNC(=O)C1=CC=C(C=C1)C2=NOC(=N2)CCl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18ClN3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.77 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.